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Compound of Interest

Compound Name: 4-Fluoro-N-pentylaniline

Cat. No.: B15264154

Technical Guide: 4-Fluoro-N-pentylaniline

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This technical guide provides available information on 4-Fluoro-N-pentylaniline.
Due to the limited availability of data for this specific compound, information on its closely
related precursors, 4-Fluoroaniline and 4-n-Pentylaniline, is also included for reference and
comparative purposes.

Introduction

4-Fluoro-N-pentylaniline is an organofluorine compound featuring a fluorine atom at the para-
position of the aniline ring and a pentyl group attached to the nitrogen atom.[1] This structure
makes it a subject of interest in medicinal chemistry and material science, often synthesized as
an intermediate for more complex molecules.[1] Its fluorinated aromatic ring and the N-alkyl
substituent are key features that can influence its chemical reactivity and biological activity.

Chemical Identity and Properties

While a specific CAS number for 4-Fluoro-N-pentylaniline is not readily available in public
databases, its fundamental chemical identifiers have been determined.
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Identifier Value Source
Molecular Formula C11H16FN [1]
Molecular Weight 181.25 g/mol [1]
IUPAC Name 4-fluoro-N-pentylaniline [1]

Canonical SMILES

CCCCCNC1=CC=C(C=C1)F

[1]

InChl Key

VPCAMTOWUSKGMI-
UHFFFAOYSA-N

[1]

For comparative purposes, the properties of its parent compounds, 4-Fluoroaniline and 4-n-

Pentylaniline, are provided below.

Table of Properties for Related Compounds:

Property

4-Fluoroaniline

4-n-Pentylaniline

CAS Number

371-40-4[2]3][4]

33228-44-3[5][6]

Molecular Formula

CBH6FN[2][3]

C11H17N[5][6]

Molecular Weight 111.12 g/mol [2][3] 163.26 g/mol [6]
Colorless to light yellow Clear colorless to yellow to
Appearance o o
liquid[3][4] orange liquid[5]
Boiling Point 188 °C[3][4] 130 °C[6]
Density 1.1725 g/lcm3[3] 0.919 g/mL at 25 °CJ6]

Refractive Index

1.539 (n20/D)

1.53 (n20/D)[6]

Synthesis and Experimental Protocols

The synthesis of 4-Fluoro-N-pentylaniline can be achieved through several established

chemical reactions, primarily involving the formation of the N-alkyl bond.[1]
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A common method for the synthesis of secondary amines like 4-Fluoro-N-pentylaniline is the

N-alkylation of a primary amine. In this case, 4-fluoroaniline is reacted with a pentyl halide (e.g.,
1-bromopentane or 1-iodopentane) in the presence of a base to neutralize the hydrogen halide
formed during the reaction.

General Experimental Protocol:

» Dissolve 4-fluoroaniline in a suitable organic solvent (e.g., acetonitrile, DMF).
e Add a base (e.g., potassium carbonate, triethylamine).

¢ Add the pentyl halide dropwise to the reaction mixture.

o Heat the mixture under reflux for several hours until the reaction is complete (monitored by
TLC or GC).

 After cooling, filter the mixture to remove the inorganic salts.
o Evaporate the solvent under reduced pressure.

» Purify the crude product by column chromatography or distillation to obtain 4-Fluoro-N-
pentylaniline.

Another synthetic route is the reductive amination of a carbonyl compound. In this case, 4-
fluoroaniline can be reacted with pentanal in the presence of a reducing agent.

General Experimental Protocol:

Dissolve 4-fluoroaniline and pentanal in a suitable solvent (e.g., methanol, dichloromethane).

Add a reducing agent (e.g., sodium borohydride, sodium triacetoxyborohydride).

Stir the reaction mixture at room temperature for several hours.

Quench the reaction by adding water.

Extract the product with an organic solvent.
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e Dry the organic layer over an anhydrous salt (e.g., sodium sulfate).

o Evaporate the solvent and purify the product.

Diagram of Synthesis Pathways

Reductive Amination

(Reducing AgenD
——> -
4-FIuoro-N-pentyIan|I|ne)
(4-Fluoroaniline)

N-Alkylation
' Base }
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(4-Fluoroaniline)
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Caption: Synthetic routes to 4-Fluoro-N-pentylaniline.

Potential Applications and Biological Activity

While specific studies on the biological activity of 4-Fluoro-N-pentylaniline are not widely
published, its structural motifs are present in various biologically active molecules. N-
alkylanilines are known intermediates in the synthesis of pharmaceuticals and agrochemicals.
[1] The introduction of a fluorine atom can often enhance metabolic stability, binding affinity,
and bioavailability of drug candidates. Aniline derivatives are associated with a broad range of
biological activities.

Logical Workflow for Investigating a Novel N-Alkylaniline
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Caption: A logical workflow for the investigation of a novel compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Buy 4-Fluoro-N-pentylaniline [smolecule.com]

¢ 2. 4-Fluoroaniline 99 371-40-4 [sigmaaldrich.com]

¢ 3. 4-Fluoroaniline - Wikipedia [en.wikipedia.org]

e 4. 4-Fluoroaniline 371-40-4 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]

e 5. 4-n-Pentylaniline, 98% 5 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com
[thermofisher.com]

e 6. 4-PENTYLANILINE | 33228-44-3 [chemicalbook.com]

 To cite this document: BenchChem. [4-Fluoro-N-pentylaniline CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15264154#4-fluoro-n-pentylaniline-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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